Cas no 514182-80-0 (N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• CAS No: 514182-80-0
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 5555175
• Update Time: 2025-07-09

N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide
• N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide

• Inchi： 1S/C19H27N3O4S/c1-5-20-19-22(6-2)18(24)16(27-19)12-17(23)21-10-9-13-7-8-14(25-3)15(11-13)26-4/h7-8,11,16H,5-6,9-10,12H2,1-4H3,(H,21,23)
• InChI Key： PKQGWJGIBVURJG-UHFFFAOYSA-N
• SMILES： S1C(CC(NCCC2=CC=C(OC)C(OC)=C2)=O)C(=O)N(CC)C1=NCC

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide

Comprehensive Analysis of N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS No. 514182-80-0)

N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS No. 514182-80-0) is a synthetic organic compound with a complex molecular structure, featuring a thiazolidinone core and a dimethoxyphenyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The thiazolidinone scaffold is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, making this compound a subject of interest for researchers exploring novel therapeutic agents.

The structural uniqueness of N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide lies in its Z-configuration around the imino group, which influences its reactivity and interaction with biological targets. Researchers have investigated its potential as a modulator of enzymatic pathways, particularly those involving kinases and proteases, which are critical in cellular signaling and disease progression. The presence of the dimethoxyphenyl group enhances its lipophilicity, potentially improving membrane permeability and bioavailability—a key consideration in drug design.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide aligns with this trend, as its structure allows for selective binding to specific protein targets. This specificity minimizes off-target effects, a common challenge in traditional therapeutics. Studies have explored its potential in addressing metabolic disorders and neurodegenerative diseases, where modulation of key pathways is essential.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide involves multi-step organic reactions, including condensation, cyclization, and acylation. Optimizing these steps is crucial to achieving high yields and purity, which are vital for research and potential clinical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency across batches.

From an industrial perspective, the scalability of producing N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide is a topic of interest. Manufacturers and researchers alike seek efficient and cost-effective methods to synthesize this compound without compromising quality. Green chemistry principles, such as using catalysts and solvent-free conditions, are being explored to reduce environmental impact and improve sustainability—a growing concern in the chemical industry.

In the context of drug repurposing, N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide has also been evaluated for its potential in treating rare diseases. Its ability to interact with multiple biological targets makes it a candidate for polypharmacology, where a single compound can address multiple disease mechanisms. This approach is gaining traction as it reduces the need for combination therapies, simplifying treatment regimens and improving patient compliance.

Safety and toxicity profiles are paramount in the development of any bioactive compound. Preliminary studies on N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide suggest a favorable pharmacokinetic profile, with moderate metabolic stability and low cytotoxicity in vitro. However, further in vivo studies are necessary to fully assess its therapeutic window and potential side effects. These findings are critical for advancing the compound to preclinical and clinical stages.

The intellectual property landscape surrounding N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide is another area of interest. Patents and proprietary formulations involving this compound could pave the way for commercial applications, particularly in the pharmaceutical sector. Companies investing in innovative therapeutics are closely monitoring developments related to this molecule, as it may offer a competitive edge in addressing unmet medical needs.

In summary, N-2-(3,4-dimethoxyphenyl)ethyl-2-(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS No. 514182-80-0) represents a promising candidate in the realm of medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may emerge as a cornerstone in the development of next-generation small-molecule drugs and targeted therapies.